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Introduction: The Gold Standard for Acute Anti-
Inflammatory Screening
For decades, the carrageenan-induced paw edema model in rodents has stood as a

cornerstone in the field of pharmacology for the preclinical evaluation of acute anti-

inflammatory agents.[1][2][3] Its enduring relevance stems from its high reproducibility, well-

characterized mechanism, and sensitivity to clinically effective non-steroidal anti-inflammatory

drugs (NSAIDs).[1][4] This model provides a robust and efficient in vivo platform to assess the

efficacy of novel compounds targeting the complex cascade of inflammatory mediators.

This document serves as a comprehensive guide for researchers, scientists, and drug

development professionals. It moves beyond a mere procedural outline to provide a deeper

understanding of the model's biological underpinnings, the rationale behind each experimental

step, and the nuances of data interpretation. Our objective is to empower researchers to not

only execute this assay with precision but also to critically evaluate their results within the

broader context of inflammatory pathways and NSAID pharmacology.

Scientific Foundation: The Biphasic Inflammatory
Cascade
Subplantar injection of carrageenan, a sulfated polysaccharide extracted from red seaweeds,

into a rodent's paw triggers a localized, acute, and non-immune inflammatory response.[1][5]

This response is classically characterized by a biphasic pattern of edema (swelling).[1][6][7]
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Understanding this biphasic nature is critical for interpreting the mechanism of action of test

compounds.

Phase 1: The Early Vascular Response (0-2 hours)

The initial phase is marked by a rapid increase in vascular permeability. This is primarily

mediated by the release of pre-formed inflammatory mediators from mast cells and other

resident tissue cells.[8]

Histamine and Serotonin: These vasoactive amines are among the first responders, causing

vasodilation and increased blood vessel permeability, leading to the initial swelling.[1][6][8][9]

Bradykinin: This peptide is generated via the contact activation system and is a potent

vasodilator and increases vascular permeability.[10][11][12][13] It also contributes to the

sensation of pain.

Phase 2: The Late Inflammatory Response (3-6 hours)

The second, more sustained phase of edema is characterized by the infiltration of leukocytes,

particularly neutrophils, into the site of injury. This phase is predominantly driven by the

synthesis of prostaglandins.[1][14]

Prostaglandins (PGs): The enzyme cyclooxygenase-2 (COX-2) is induced at the site of

inflammation and catalyzes the conversion of arachidonic acid into prostaglandins, most

notably PGE2.[14][15][16][17] Prostaglandins are powerful vasodilators and sensitize

nociceptive nerve endings, contributing to both edema and hyperalgesia (increased

sensitivity to pain).[16][18]

Cytokines: Pro-inflammatory cytokines like Tumor Necrosis Factor-alpha (TNF-α) and

Interleukin-1 beta (IL-1β) are also released, further amplifying the inflammatory cascade and

inducing COX-2 expression.[8][14][19]

The carrageenan-induced paw edema model's sensitivity to NSAIDs lies in its reliance on the

prostaglandin pathway in the second phase.[1] NSAIDs, by inhibiting COX enzymes, directly

suppress the production of prostaglandins, thereby reducing the late-phase edema.[16][20]

This makes the model particularly well-suited for screening and characterizing COX inhibitors.

[1][21]
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Visualizing the Mechanism and Workflow
To better understand the biological processes and the experimental procedure, the following

diagrams are provided.
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Mechanism of Carrageenan-Induced Inflammation and NSAID Action

Carrageenan Injection
(Subplantar)

Tissue Injury & Mast Cell Degranulation

Phase 1 Mediators:
Histamine, Serotonin, Bradykinin

Leukocyte Infiltration
(Neutrophils)

Increased Vascular Permeability
& Vasodilation

Early Phase Edema
(0-2 hours)

Cytokine Release
(TNF-α, IL-1β)

COX-2 Induction

Prostaglandin Synthesis
(PGE2)

Arachidonic Acid

Arachidonic Acid

Late Phase Edema
(3-6 hours)

NSAIDs
(e.g., Indomethacin)

 Inhibition

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 14 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for NSAID Testing
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Caption: Step-by-step experimental workflow.
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Detailed Experimental Protocol
This protocol provides a robust framework. It is essential to adhere to institutional animal care

and use committee (IACUC) guidelines throughout the experiment.

1. Materials and Reagents

Animals: Male Wistar rats or Swiss albino mice (specific pathogen-free), typically weighing

180-220g for rats or 25-30g for mice. Age and weight-matched animals are crucial for

consistent results. [6]* Carrageenan: Lambda-carrageenan (Type IV) is commonly used.

Prepare a 1% (w/v) solution in sterile 0.9% saline. Ensure the solution is well-mixed and

used at room temperature.

Test Compound (NSAID): Prepare in a suitable vehicle (e.g., 0.5% carboxymethyl cellulose,

saline).

Positive Control: Indomethacin or Diclofenac (e.g., 10 mg/kg) prepared in the same vehicle.

Vehicle: The solvent used to dissolve the test compound and positive control.

Digital Plethysmometer: An instrument designed for the precise measurement of small

volume changes, such as paw swelling. [22][23][24][25][26]* Animal Restrainers: Appropriate

size for the species used.

Syringes and Needles: Tuberculin syringes with 27-30 gauge needles for carrageenan

injection.

Oral Gavage Needles: For drug administration.

2. Experimental Procedure

Animal Acclimatization: House animals in a controlled environment (22 ± 2°C, 12-hour

light/dark cycle) with ad libitum access to food and water for at least one week before the

experiment.

Fasting: Fast animals overnight (approximately 12-18 hours) before the experiment to

ensure consistent drug absorption, but allow free access to water.
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Grouping: Randomly divide animals into experimental groups (n=6-8 per group):

Group I: Vehicle Control (receives vehicle only)

Group II: Test Compound (at various dose levels)

Group III: Positive Control (e.g., Indomethacin 10 mg/kg)

Baseline Paw Volume Measurement (V₀): Gently restrain the animal and immerse its right

hind paw into the plethysmometer's measuring cell up to the tibiotarsal articulation (ankle

joint). Record the initial paw volume (V₀). [2]* Drug Administration: Administer the vehicle,

test compound, or positive control orally (p.o.) or intraperitoneally (i.p.). The timing is critical;

typically, administration occurs 60 minutes before carrageenan injection to allow for drug

absorption and distribution. [2][27]* Induction of Edema: One hour after drug administration,

inject 0.1 mL of the 1% carrageenan solution into the subplantar (plantar aponeurosis) region

of the right hind paw of each animal. [2][3]* Paw Volume Measurement Post-Induction (Vt):

Measure the paw volume (Vt) at regular intervals after the carrageenan injection, for

instance, at 1, 2, 3, 4, 5, and 6 hours. [2][28]The peak edema is typically observed between

3 and 5 hours. [29][30] 3. Data Analysis and Interpretation

The anti-inflammatory effect is quantified by comparing the increase in paw volume in the

treated groups to the vehicle control group.

Calculate the Increase in Paw Volume (Edema):

Edema (mL) = Vₜ - V₀

Where Vₜ is the paw volume at time 't' and V₀ is the initial paw volume. [2]

Calculate the Percentage Inhibition of Edema:

% Inhibition = [ (Edema_control - Edema_treated) / Edema_control ] x 100

Statistical Analysis: Data should be expressed as mean ± standard error of the mean (SEM).

Statistical significance between groups can be determined using an appropriate test, such as

a one-way analysis of variance (ANOVA) followed by Dunnett's or Tukey's post-hoc test. A p-

value of <0.05 is generally considered statistically significant.
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Data Presentation: A Comparative Overview
Clear presentation of data is paramount for drawing valid conclusions. The following table

provides an example of how to summarize the results.

Table 1: Effect of a Test NSAID on Carrageenan-Induced Paw Edema in Rats

Group Dose (mg/kg, p.o.)

Mean Paw Volume
Increase (mL) at 3
hours (Mean ±
SEM)

Percentage
Inhibition (%)

Vehicle Control - 0.85 ± 0.06 -

Test NSAID 10 0.51 ± 0.04 40.0

Test NSAID 30 0.34 ± 0.03 60.0

Indomethacin 10 0.30 ± 0.02 64.7

p<0.05, *p<0.01

compared to Vehicle

Control

Interpretation of Results:

In the hypothetical data above, the Test NSAID demonstrates a dose-dependent anti-

inflammatory effect, significantly reducing paw edema at both 10 and 30 mg/kg. The efficacy at

30 mg/kg is comparable to the standard positive control, Indomethacin. This suggests that the

test compound is a potent inhibitor of the inflammatory pathway, likely through the inhibition of

prostaglandin synthesis.

Conclusion: A Versatile and Indispensable Tool
The carrageenan-induced paw edema model remains an invaluable asset in the primary

screening of anti-inflammatory drugs. [31][32][33]Its ability to distinguish the early and late

phases of acute inflammation provides crucial insights into a compound's potential mechanism

of action. By understanding the intricate signaling cascade and adhering to a meticulously

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 14 Tech Support

https://ouci.dntb.gov.ua/en/works/7AZKREP4/
https://pubmed.ncbi.nlm.nih.gov/31491986/
https://ijpsr.com/bft-article/various-animal-models-for-preclinical-testing-of-anti-inflammatory-agents/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


validated protocol, researchers can generate reliable and translatable data, accelerating the

journey of novel anti-inflammatory therapeutics from the laboratory to the clinic.

References
Patil, K. R., Mahajan, U. B., Unger, B. S., Goyal, S. N., Belemkar, S., Surana, S. J., Ojha, S.,

& Patil, C. R. (2019). Animal Models of Inflammation for Screening of Anti-inflammatory

Drugs: Implications for the Discovery and Development of Phytopharmaceuticals.

International Journal of Molecular Sciences, 20(18), 4367. [Link]

World Precision Instruments. (n.d.). Plethysmometer (Paw Volume) Meter for Mouse and

Rat. [Link]

BioMed. (n.d.). Plethysmometer for Evaluation Paw Volume. [Link]

Animalab. (n.d.). Plethysmometer - paw volume & oedema. [Link]

San Diego Instruments. (2022, August 8). What is a Plethysmometer Used For?[Link]

OUCI. (n.d.). Animal Models of Inflammation for Screening of Anti-inflammatory Drugs:

Implications for the Discovery and Development of Phytopharmaceuticals. [Link]

Harvard Apparatus. (n.d.). Plethysmometer for Evaluating Paw Volume. [Link]

Unknown. (n.d.). Describe the mechanism of carrageenan-induced hind paw edema in rat

models. [Link]

Hosseinzadeh, H., Ramezani, M., & Fadishei, M. (2016). A study of the mechanisms

underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in

rats. Pharmacognosy Magazine, 12(Suppl 2), S225–S230. [Link]

Cuzzocrea, S., Mazzon, E., & Sautebin, L. (2002). Carrageenan-induced mouse paw

oedema is biphasic, age-weight dependent and displays differential nitric oxide

cyclooxygenase-2 expression. British Journal of Pharmacology, 135(7), 1776–1786. [Link]

Creative Biolabs. (n.d.). Carrageenan induced Paw Edema Model. [Link]

Inotiv. (n.d.). Carrageenan Induced Paw Edema (Rat, Mouse). [Link]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 14 Tech Support

https://www.mdpi.com/1422-0067/20/18/4367
https://www.wpiinc.com/plethysmometer-paw-volume-meter-for-mouse-and-rat
https://biomed.org.cn/products/plethysmometer-for-evaluation-paw-volume/
https://www.animalab.com/plethysmometer-paw-volume-oedema
https://www.sandiegoinstruments.com/what-is-a-plethysmometer-used-for/
https://ouci.dntb.gov.ua/en/works/bRAM8y5q/
https://www.harvardapparatus.com/plethysmometer-for-evaluating-paw-volume.html
https://www.vedantu.com/question-answer/describe-the-mechanism-of-carrageenan-induced-hind-paw-edema-in-rat-models-class-11-biology-cbse-61c4695e82a623724375b426
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4908149/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC1573289/
https://www.creative-biolabs.com/drug-discovery/therapeutics/carrageenan-induced-paw-edema-model.htm
https://www.inotiv.com/models/carrageenan-induced-paw-edema-rat-mouse/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Patil, K. R., et al. (2019). Animal Models of Inflammation for Screening of Anti-inflammatory

Drugs: Implications for the Discovery and Development of Phytopharmaceuticals. PubMed.

[Link]

ResearchGate. (2025). κ-Carrageenan-Induced Paw Edema & Colitis & Thrombosis Model

Protocol. [Link]

Sindhu, R. K., Sood, N., Puri, V., & Arora, S. (2017). VARIOUS ANIMAL MODELS FOR

PRECLINICAL TESTING OF ANTI-INFLAMMATORY AGENTS. International Journal of

Pharmaceutical Sciences and Research, 8(4), 1550-1557. [Link]

Bonta, I. L., & Parnham, M. J. (1974). Prostaglandins and the anti-inflammatory activity of a

human plasma fraction in carrageenan-induced paw oedema in the rat. Journal of Pharmacy

and Pharmacology, 26(9), 692–698. [Link]

Slideshare. (n.d.). Screening models for inflammatory drugs. [Link]

Nilsson, E., & Eriksson, E. (1984). The role of histamine and serotonin in the inflammatory

reaction in an experimental model of open wounds in the rat. Scandinavian Journal of Plastic

and Reconstructive Surgery, 18(2), 175–180. [Link]

Cuzzocrea, S., et al. (2002). Carrageenan-induced mouse paw oedema is biphasic, age-

weight dependent and displays differential nitric oxide cyclooxygenase-2 expression.

PubMed. [Link]

ResearchGate. (n.d.). The mechanism of carrageenan induced biphasic inflammation. [Link]

Parmar, S. (2022, July 29). Role of Bradykinin in mediating Inflammation and Angioedema

(Autacoids Part 11). YouTube. [Link]

Morris, C. J. (2003). Carrageenan-Induced Paw Edema in the Rat and Mouse. Current

Protocols in Pharmacology. [Link]

Guay, J., et al. (2004). Carrageenan-induced Paw Edema in Rat Elicits a Predominant

Prostaglandin E2 (PGE2) Response in the Central Nervous System Associated with the

Induction of Microsomal PGE2 Synthase-1. Semantic Scholar. [Link]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 14 Tech Support

https://pubmed.ncbi.nlm.nih.gov/31491913/
https://www.researchgate.net/publication/382283030_k-Carrageenan-Induced_Paw_Edema_Colitis_Thrombosis_Model_Protocol
https://ijpsr.com/bft-article/various-animal-models-for-preclinical-testing-of-anti-inflammatory-agents/
https://pubmed.ncbi.nlm.nih.gov/4155169/
https://www.slideshare.net/slideshow/screening-models-for-inflammatory-drugs/267677840
https://pubmed.ncbi.nlm.nih.gov/6505411/
https://pubmed.ncbi.nlm.nih.gov/11916949/
https://www.researchgate.net/figure/The-mechanism-of-carrageenan-induced-biphasic-inflammation-The-first-phase-is_fig2_354146059
https://www.youtube.com/watch?v=Fj-yI7c_Y58
https://currentprotocols.onlinelibrary.wiley.com/doi/abs/10.1002/0471141755.ph0504s22
https://www.semanticscholar.org/paper/Carrageenan-induced-Paw-Edema-in-Rat-Elicits-a-E2-Guay-Bateman/9d4432a58b88d8753239e25d29f032e3a105021e
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Yustiantara, P. S., et al. (2023). Carrageenan-Induced Acute Inflammation on Back-Skin of

Mice: Histopathological Features, Number of Inflammatory Cells, and Expression of TNF-α.

World's Veterinary Journal, 13(4), 606-613. [Link]

Georgiev, G. D., et al. (2018). Rat paw oedema modeling and NSAIDs: Timing of effects.

PubMed. [Link]

Rehman, H., & Kajal, B. (2023). Physiology, Bradykinin. In StatPearls. StatPearls Publishing.

[Link]

Hashemi, P., et al. (2021). Inflammation-Induced Histamine Impairs the Capacity of

Escitalopram to Increase Hippocampal Extracellular Serotonin. Journal of Neuroscience,

41(30), 6474-6485. [Link]

Guay, J., et al. (2004). Carrageenan-induced paw edema in rat elicits a predominant

prostaglandin E2 (PGE2) response in the central nervous system associated with the

induction of microsomal PGE2 synthase-1. PubMed. [Link]

Angioedema News. (2020, February 18). Angioedema Study Finds Molecular Players in

Bradykinin-induced Swelling. [Link]

Breyer, R. M., et al. (2005). COX-2 expression and function in the hyperalgesic response to

paw inflammation in mice. British Journal of Pharmacology, 145(5), 612–621. [Link]

Wikipedia. (n.d.). Bradykinin. [Link]

de Maat, S., et al. (2016). Bradykinin: Inflammatory Product of the Coagulation System.

PubMed Central. [Link]

Hashemi, P., et al. (2021). Inflammation-Induced Histamine Impairs the Capacity of

Escitalopram to Increase Hippocampal Extracellular Serotonin. PubMed Central. [Link]

Duke University. (2021). Inflammation-Induced Histamine Impairs the Capacity of

Escitalopram to Increase Hippocampal Extracellular Serotonin. [Link]

ResearchGate. (2025). Models of Inflammation: Carrageenan‐Induced Paw Edema in the

Rat. [Link]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 14 Tech Support

https://wvj.science-line.com/index.php/wvj/article/view/281
https://pubmed.ncbi.nlm.nih.gov/29952923/
https://www.ncbi.nlm.nih.gov/books/NBK560737/
https://www.jneurosci.org/content/41/30/6474
https://pubmed.ncbi.nlm.nih.gov/15044458/
https://angioedemanews.com/news/hae-study-finds-molecular-players-bradykinin-induced-swelling/
https://bpspubs.onlinelibrary.wiley.com/doi/full/10.1038/sj.bjp.0706225
https://en.wikipedia.org/wiki/Bradykinin
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4848243/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8322238/
https://dukespace.lib.duke.edu/dspace/handle/10161/23616
https://www.researchgate.net/publication/285856948_Models_of_Inflammation_Carrageenan-Induced_Paw_Edema_in_the_Rat
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Neuroscience News. (2021, August 17). Inflammation and Histamine Could Be Key Players

in Depression. [Link]

ResearchGate. (n.d.). Effect of COX inhibitors on carrageenan-induced edema and

hyperalgesia.... [Link]

Ullah, H., et al. (2019). Anti-nociceptive and Anti-inflammatory Activities of Asparacosin A

Involve Selective Cyclooxygenase 2 and Inflammatory Cytokines Inhibition: An in-vitro, in-

vivo, and in-silico Approach. Frontiers in Pharmacology, 10, 276. [Link]

Nantel, F., et al. (1999). Distribution and regulation of cyclooxygenase-2 in carrageenan-

induced inflammation. British Journal of Pharmacology, 128(4), 853–859. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. mdpi.com [mdpi.com]

2. pdf.benchchem.com [pdf.benchchem.com]

3. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]

4. researchgate.net [researchgate.net]

5. homework.study.com [homework.study.com]

6. Carrageenan-induced mouse paw oedema is biphasic, age-weight dependent and
displays differential nitric oxide cyclooxygenase-2 expression - PMC [pmc.ncbi.nlm.nih.gov]

7. Carrageenan-induced mouse paw oedema is biphasic, age-weight dependent and
displays differential nitric oxide cyclooxygenase-2 expression - PubMed
[pubmed.ncbi.nlm.nih.gov]

8. wvj.science-line.com [wvj.science-line.com]

9. jneurosci.org [jneurosci.org]

10. youtube.com [youtube.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 14 Tech Support

https://neurosciencenews.com/histamine-inflammation-depression-19131/
https://www.researchgate.net/figure/Effect-of-COX-inhibitors-on-carrageenan-induced-edema-and-hyperalgesia-in-the-rat_fig4_8137593
https://www.frontiersin.org/articles/10.3389/fphar.2019.00276/full
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC1571689/
https://www.benchchem.com/product/b1212153?utm_src=pdf-custom-synthesis
https://www.mdpi.com/1422-0067/20/18/4367
https://pdf.benchchem.com/120/Application_Note_Carrageenan_Induced_Paw_Edema_Protocol_with_Fepradinol.pdf
https://www.creative-biolabs.com/drug-discovery/therapeutics/carrageenan-induced-paw-edema-model.htm
https://www.researchgate.net/publication/230192414_Models_of_Inflammation_Carrageenan-Induced_Paw_Edema_in_the_Rat
https://homework.study.com/explanation/describe-the-mechanism-of-carrageenan-induced-hind-paw-edema-in-rat-models.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC1574940/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1574940/
https://pubmed.ncbi.nlm.nih.gov/15155540/
https://pubmed.ncbi.nlm.nih.gov/15155540/
https://pubmed.ncbi.nlm.nih.gov/15155540/
https://wvj.science-line.com/attachments/article/79/WVJ13(4),520-530,December25,2023.pdf
https://www.jneurosci.org/content/41/30/6564.abstract
https://www.youtube.com/watch?v=HHjAsEDz-6M
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. Physiology, Bradykinin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

12. Bradykinin - Wikipedia [en.wikipedia.org]

13. Bradykinin: Inflammatory Product of the Coagulation System - PMC
[pmc.ncbi.nlm.nih.gov]

14. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in
carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]

15. Carrageenan-induced paw edema in rat elicits a predominant prostaglandin E2 (PGE2)
response in the central nervous system associated with the induction of microsomal PGE2
synthase-1 - PubMed [pubmed.ncbi.nlm.nih.gov]

16. COX-2 expression and function in the hyperalgesic response to paw inflammation in
mice - PMC [pmc.ncbi.nlm.nih.gov]

17. Distribution and regulation of cyclooxygenase-2 in carrageenan-induced inflammation -
PMC [pmc.ncbi.nlm.nih.gov]

18. Prostaglandins and the anti-inflammatory activity of a human plasma fraction in
carrageenan-induced paw oedema in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]

19. Frontiers | Anti-nociceptive and Anti-inflammatory Activities of Asparacosin A Involve
Selective Cyclooxygenase 2 and Inflammatory Cytokines Inhibition: An in-vitro, in-vivo, and
in-silico Approach [frontiersin.org]

20. researchgate.net [researchgate.net]

21. pdf.benchchem.com [pdf.benchchem.com]

22. wpiinc.com [wpiinc.com]

23. biomed-easy.com [biomed-easy.com]

24. animalab.eu [animalab.eu]

25. What is a Plethysmometer Used For? [sandiegoinstruments.com]

26. harvardapparatus.com [harvardapparatus.com]

27. inotiv.com [inotiv.com]

28. Rat paw oedema modeling and NSAIDs: Timing of effects - PubMed
[pubmed.ncbi.nlm.nih.gov]

29. researchgate.net [researchgate.net]

30. Carrageenan-Induced Paw Edema in the Rat and Mouse | Springer Nature Experiments
[experiments.springernature.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 14 Tech Support

https://www.ncbi.nlm.nih.gov/books/NBK537187/
https://en.wikipedia.org/wiki/Bradykinin
https://pmc.ncbi.nlm.nih.gov/articles/PMC5025506/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5025506/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4450555/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4450555/
https://pubmed.ncbi.nlm.nih.gov/15044444/
https://pubmed.ncbi.nlm.nih.gov/15044444/
https://pubmed.ncbi.nlm.nih.gov/15044444/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2615797/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2615797/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1571708/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1571708/
https://pubmed.ncbi.nlm.nih.gov/4217359/
https://pubmed.ncbi.nlm.nih.gov/4217359/
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2019.00581/full
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2019.00581/full
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2019.00581/full
https://www.researchgate.net/figure/Effect-of-COX-inhibitors-on-carrageenan-induced-edema-and-hyperalgesia-in-the-rat_fig2_238528119
https://pdf.benchchem.com/15140/Application_Notes_and_Protocols_Evaluation_of_Cox_2_IN_26_in_a_Carrageenan_Induced_Paw_Edema_Model.pdf
https://wpiinc.com/products/ii-520mr-plethysmometer-paw-volume-meter-for-mouse-and-rat
https://www.biomed-easy.com/product/plethysmometer-for-evaluation-paw-volume/
https://animalab.eu/plethysmometer-paw-volume-oedema
https://sandiegoinstruments.com/what-plethysmometer-used-for/
https://www.harvardapparatus.com/media/harvard/pdf/BH1_26.pdf
https://www.inotiv.com/solutions/carrageenan-induced-paw-edema-rat-mouse
https://pubmed.ncbi.nlm.nih.gov/26639722/
https://pubmed.ncbi.nlm.nih.gov/26639722/
https://www.researchgate.net/publication/393684524_k-Carrageenan-Induced_Paw_Edema_Colitis_Thrombosis_Model_Protocol
https://experiments.springernature.com/articles/10.1385/1-59259-374-7:115
https://experiments.springernature.com/articles/10.1385/1-59259-374-7:115
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


31. Animal Models of Inflammation for Screening of Anti-inflammatory Drugs: Implications for
the Discovery and Development … [ouci.dntb.gov.ua]

32. Animal Models of Inflammation for Screening of Anti-inflammatory Drugs: Implications for
the Discovery and Development of Phytopharmaceuticals - PubMed
[pubmed.ncbi.nlm.nih.gov]

33. ijpsr.com [ijpsr.com]

To cite this document: BenchChem. [Application Notes: Carrageenan-Induced Paw Edema
Model for NSAID Testing]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1212153#carrageenan-induced-paw-edema-model-
for-nsaid-testing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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